4-(2-Methyl-benzothiazol-6-yl)-butyric acid methyl ester

• Molecular Formula: C13H15NO2S
• Molecular Weight: 249.33 g/mol
• IUPAC Name: methyl 4-(2-methyl-1,3-benzothiazol-6-yl)butanoate
• InChI: InChI=1S/C13H15NO2S/c1-9-14-11-7-6-10(8-12(11)17-9)4-3-5-13(15)16-2/h6-8H,3-5H2,1-2H3
• InChI Key: CGWUWMJMCRDKCS-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=C(S1)C=C(C=C2)CCCC(=O)OC

Description

4-(2-Methyl-benzothiazol-6-yl)-butyric acid methyl ester is a useful research compound. Its molecular formula is C13H15NO2S and its molecular weight is 249.33 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

Next, a solution of (E)-4-(2-methyl-benzothiazol-6-yl)-but-3-enoic acid methyl ester in THF (10 mL) is hydrogenated over 10% Pd/C (22 mg, 10% wet) at 1 atm for 48 hours. The catalyst is filtered through Celite and the solvent is removed under reduced pressure. The residue is purified by flash chromatography (heptane:EtOAc, 2:1) to give 4-(2-methyl-benzothiazol-6-yl)-butyric acid methyl ester. MS 250.4 (M+1).